Cas no 1946823-57-9 (tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate)

• Product Name: tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate
• CAS No: 1946823-57-9
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• MDL: MFCD30378106
• CID: 5686265
• PubChem ID: 125725473
• Update Time: 2025-05-24

tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-22088063
• 1946823-57-9
• tert-butyl 5-[(3-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate
• tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate

• MDL： MFCD30378106
• Inchi： 1S/C13H17N3O3/c1-13(2,3)19-12(17)10-5-4-9(18-10)8-16-7-6-11(14)15-16/h4-7H,8H2,1-3H3,(H2,14,15)
• InChI Key： DRIOVSZFAOPYTJ-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(CN2C=CC(N)=N2)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.12699141g/mol
• Monoisotopic Mass: 263.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.3Ų

Additional information on tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate

Professional Introduction to Tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate (CAS No. 1946823-57-9)

Tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate, with the CAS number 1946823-57-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery.

The molecular structure of Tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and reactivity. Additionally, the furan moiety and the pyrazole ring are well-known for their role in various biological processes, including enzyme inhibition and receptor binding.

Recent studies have highlighted the potential of heterocyclic compounds like Tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate in modulating inflammatory pathways. For instance, researchers have explored its interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in the production of pro-inflammatory mediators. The amino group on the pyrazole ring suggests that this compound may exhibit dual functionality, either as an inhibitor or an activator depending on the biological context.

In addition to its anti-inflammatory potential, Tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate has been investigated for its possible role in anticancer therapies. The pyrazole ring is frequently found in natural products and drug candidates due to its ability to interact with biological targets such as kinases and transcription factors. Preliminary in vitro studies have shown that derivatives of this compound can inhibit the growth of certain cancer cell lines by disrupting key signaling pathways involved in cell proliferation and survival.

The synthesis of Tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan ring is typically achieved through condensation reactions, while the tert-butyl ester group is often introduced via esterification. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research and development.

One of the challenges in working with Tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate is its potential sensitivity to environmental factors such as moisture and light. Therefore, proper storage conditions are essential to maintain its stability and efficacy. Researchers often use inert atmospheres and protected containers to ensure that the compound remains intact during storage and transportation.

The pharmacokinetic properties of Tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate are also under investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic potential. Initial pharmacokinetic studies suggest that it may exhibit moderate bioavailability, with a reasonable half-life that could allow for once-daily dosing in clinical applications.

The future directions for research on Tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate include exploring its mechanisms of action in greater detail. By elucidating how this compound interacts with biological targets at the molecular level, researchers can identify ways to enhance its efficacy and reduce potential side effects. Additionally, computational modeling techniques are being employed to predict new derivatives with improved properties.

In conclusion, Tert-butyl 5-(3-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate (CAS No. 1946823-57-9) represents a promising area of investigation in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is likely to play an increasingly important role in the development of novel drugs.